Cas no 56-84-8 (L-Aspartic acid)

• Product Name: L-Aspartic acid
• CAS No: 56-84-8
• MF: C₄H₇NO₄
• MW: 133.1027
• MDL: MFCD00002616
• CID: 33634
• PubChem ID: 24277948
• Update Time: 2025-10-29

L-Aspartic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Aminosuccinic acid
• L-2-Aminobutanedioic acid
• L-Aminosuccinic acid
• H-Asp-OH
• L-Aspartic acid hemimagnesium salt hydrate
• L-Aspartic acid
• L-Asparaginic acid
• ASPARTIC ACID, L-(P)
• ASPARTIC ACID, L-(RG)
• L(+)-Aspartic acid
• L-(+)-Asparticacid
• L-Asparagine
• L-ASPARTIC ACID BIOTECH
• 1-amino-1,2-carboxyethane
• asparagic acid
• L-AMinobutanedioic acid
• L-Asparagic acid
• (S)-Aminosuccinic Acid
• 湖北L-天冬氨酸生产厂家
• aspartic acid
• L-aspartate
• Aspatofort
• (2S)-2-aminobutanedioic acid
• Asparaginic acid
• (S)-Aspartic acid
• (2S)-Aspartic acid
• aspartate
• (S)-Aminobutanedioic acid
• L-Aspartinsaeure
• L-Asparaginsaeure
• L-Asparaginsyra
• Aspartic acid, L-
• Acidum asparticum
• L-(+)-Aspartic acid
• L-Asp
• Aspartate, L-
• Asparaginsaeure [German]
• Aminosuccinic acid
• Butanedioic acid,
• 1783-96-6
• D
• D-aspartate(1-)
• 1115-63-5
• DL-Asparagic acid
• DL-Aminosuccinic acid
• (R)-2-aminobutanedioic acid
• (S)-2-aminobutanedioic acid
• 17090-93-6
• (2R)-2-ammoniobutanedioate
• (2S)-2-ammoniosuccinate
• aspartic acid D-form
• D-Aspartic acid
• 2-aminobutanedioic acid
• Asp
• 2-Aminosuccinic acid
• D-aspartic acid monoanion
• (R)-2-aminosuccinic acid
• 52921-08-1
• L-aspartic acid monoanion
• 14007-45-5
• (+-)-Aspartic acid
• (2S)-2-ammoniobutanedioate
• (R,S)-Aspartic acid
• L-aspartate(1-)
• 56-84-8
• DAS
• (2R)-2-ammoniosuccinate
• 3792-50-5
• D-aspartate
• D-Asparaginsaeure
• Aspartic acid [USAN:USP:INN]
• bmse000031
• ASPARTIC ACID [EP IMPURITY]
• Aspartic acid (USP/INN)
• Tox21_500133
• NCGC00024499-03
• HB0374
• L-[14C]aspartate
• 55443-54-4
• ASPARTIC ACID [MART.]
• LYSINE ACETATE IMPURITY A [EP IMPURITY]
• AKOS006239578
• Z995084132
• NSC-3973
• F8889-8684
• Asparagic acid (VAN)
• Deamidated asparagine
• Aminosuccinate
• ASPARTIC ACID [VANDF]
• (2S)-2-azanylbutanedioic acid
• [3H]-L-aspartic acid
• 4-04-00-02998 (Beilstein Handbook Reference)
• Acidum asparticum [INN-Latin]
• L-ASPARTIC ACID [FHFI]
• Asparagate
• A824434
• DB00128
• (S)-(+)-Aspartate
• (L)-ASPARTIC ACID
• Aspartic acid, L- (8CI)
• L-ASPARTIC ACID [JAN]
• A 9256
• L-Aspartic acid, SAJ special grade, >=99.0%
• Aspartic acid, European Pharmacopoeia (EP) Reference Standard
• ASPARTIC ACID (EP IMPURITY)
• CHEMBL274323
• NCGC00024499-02
• (2S)-Aspartate
• SR-01000597734-3
• L-Aspartic acid-13C4
• ASPARTIC ACID (USP-RS)
• NCGC00024499-06
• D00013
• DTXSID7022621
• L-Aspartic acid, BioUltra, >=99.5% (T)
• L-Aspartic acid (H-Asp-OH) USP grade
• alpha-Aminosuccinic acid
• ASPARTIC ACID (II)
• EC 200-291-6
• CHEBI:22660
• A817928
• D70832
• SR-01000597734
• bmse000875
• L-Aspartic acid, 99.0%
• Butanedioic acid, amino-, (S)-
• BRN 1723530
• Aspartic Acid (Aspartic Acid)
• L-Aspartic acid, Pharmaceutical Secondary Standard; Certified Reference Material
• NCGC00024499-01
• SDCCGSBI-0050121.P002
• potassium aspartate and magnesium aspart
• ALANINE IMPURITY A [EP IMPURITY]
• ASPARTIC ACID [USP MONOGRAPH]
• l-aspartic-acid
• PDSP2_000806
• ASPARTIC ACID [INN]
• C4H7NO4
• L(+)-Aminobernsteinsaeure
• EINECS 200-291-6
• (S)-Aspartate
• [3H]L-aspartic acid
• HMS3260K08
• (L)-Aspartate
• S5632
• Beta-L-Aspartic Acid
• ALANINE IMPURITY A (EP IMPURITY)
• AKOS015853957
• M03000
• STR04614
• Acide aspartique
• alpha-Aminosuccinate
• L-Aspartic acid, BioXtra, >=99% (HPLC)
• ASPARTIC ACID (EP MONOGRAPH)
• Asparaginic acid (VAN)
• aspartic acid,l
• A0546
• (R)-2-aminosuccinate
• Aspartic acid, United States Pharmacopeia (USP) Reference Standard
• Aspartic acid (VAN)
• L( )-Aminobernsteinsaeure
• 6899-03-2
• Asparatate
• BDBM18125
• ASPARTIC ACID [EP MONOGRAPH]
• L-Aminosuccinate
• NCGC00260818-01
• EU-0100133
• L-Aspartic acid (H-Asp-OH)
• LP00133
• NCGC00024499-05
• L-Aspartic acid, >=98%, FG
• ASPARTIC ACID [USAN]
• BPBio1_001128
• AI3-04461
• CCG-204228
• NCGC00024499-04
• L-Aspartic acid, BioReagent, suitable for cell culture, suitable for insect cell culture
• Lopac0_000133
• 25608-40-6
• ASPARTIC ACID [II]
• PDSP1_000819
• MFCD00002616
• BRD-K97163964-001-04-1
• A4B5FB11-A4B6-4D75-9860-2ACF670700B9
• BP-13291
• ASPARTIC ACID (MART.)
• HY-N0666
• L-Aspartic acid, certified reference material, TraceCERT(R)
• .alpha.-Aminosuccinic acid, (L)-
• Acido aspartico
• (S)-(+)-Aminosuccinic acid
• (+)-Aspartate
• Tocris-0214
• DTXCID402621
• NSC 3973
• BRD-K97163964-001-03-3
• [3h]-l-asp
• [3H]-L-aspartate
• (+)-Aspartic acid
• CS-0009701
• A-9220
• C00049
• NSC3973
• L-Aspartic acid (9CI)
• HSDB 1430
• SCHEMBL3231
• L-Aspartic acid, >=98%
• L-Aspartic acid, from non-animal source, meets EP, USP testing specifications, suitable for cell culture, 98.5-101.0%
• L-Asparagate
• Acide aspartique [INN-French]
• ASPARTIC ACID [HSDB]
• aspartate magnesium
• NS00074191
• ASPARTIC ACID [MI]
• EN300-64901
• 30KYC7MIAI
• (S)-2-aminosuccinate
• DB-029944
• CCRIS 6181
• L-ASPARTIC ACID [FCC]
• NCGC00024499-10
• LYSINE ACETATE IMPURITY A (EP IMPURITY)
• L-Aspartic acid, reagent grade, >=98% (HPLC)
• FEMA NO. 3656
• butanedioic acid, amino-
• Asparaginsaeure
• (S)-(+)-Aspartic acid
• Q178450
• GTPL4534
• 39162-75-9
• CHEBI:17053
• Acido aspartico [INN-Spanish]
• ASPARTIC ACID (USP MONOGRAPH)
• L-(+)-Aspartate
• l aspartic acid
• (S)-amino-Butanedioic acid
• L-Aspartic acid (JP18)
• L-Aspartic acid, 2
• ASPARTIC ACID [WHO-DD]
• L-Aspartic acid, Vetec(TM) reagent grade
• FEMA No. 3565
• Biomol-NT_000168
• Aspartic Acid [USAN:INN]
• (S)-Aminobutanedioate
• GTPL3309
• ASPARTIC ACID [USP-RS]
• 2-Amino-3-methylsuccinate
• UNII-30KYC7MIAI
• (S)-amino-Butanedioate
• asparaginsaure

• MDL： MFCD00002616
• Inchi： 1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)/t2-/m0/s1
• InChI Key： CKLJMWTZIZZHCS-REOHCLBHSA-N
• SMILES： O([H])C([C@]([H])(C([H])([H])C(=O)O[H])N([H])[H])=O
• BRN： 1723530

Computed Properties

• Exact Mass: 133.03800
• Monoisotopic Mass: 133.03750770 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.8
• Topological Polar Surface Area: 101
• Molecular Weight: 133.10

Experimental Properties

• Color/Form: Powder
• Density: 1.66
• Melting Point: >300 °C (dec.) (lit.)
• Boiling Point: 245.59°C (rough estimate)
• Flash Point: 113.5±24.6 °C
• Refractive Index: 1.4540 (estimate)
• PH: 2.5-3.5 (4g/l, H2O, 20℃)
• Solubility: H2O: 5 mg/mL
• Water Partition Coefficient: 5 g/L (25 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidising agents.
• PSA: 100.62000
• LogP: -0.42670
• Merck: 840
• FEMA: 3656 | L-ASPARTIC ACID
• pka: 1.99(at 25℃)
• Specific Rotation: 25 º (c=8, 6N HCl)
• Optical Activity: [α]/D 24.0 to 26.0°, c = 8 in hydrochloric acid (6 N HCl)
• Vapor Pressure: 2.6X10-7 mm Hg at 25 °C (est)
• Solubility: Soluble in hot water, acid, alkali and salt solutions, insoluble in ethanol and ether.

L-Aspartic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36: eye irritation.
• Safety Instruction： S26-S24/25-S22
• FLUKA BRAND F CODES：10
• RTECS：CI9098500
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Aspartic acid and derivatives
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Aspartic acid

L-Aspartic Acid: A Comprehensive Overview

L-Aspartic acid, also known as aspartate, is an alpha-amino acid with the CAS number 56-84-8. It plays a crucial role in various biological processes, including metabolism, neurotransmission, and protein synthesis. This article delves into the structural properties, biological functions, and recent advancements in the research of L-aspartic acid, highlighting its significance in both natural and synthetic systems.

The molecular structure of L-aspartic acid consists of a carboxylic acid group (-COOH), an amino group (-NH2), and a side chain (-CH2COOH) attached to the central carbon atom. Its chemical formula is C4H7NO4, and it has a molecular weight of 133.10 g/mol. The stereochemistry of L-aspartic acid is determined by the configuration of its chiral center, which distinguishes it from its enantiomer, D-aspartic acid. This stereochemical distinction is critical in biological systems, as only the L-form is typically involved in protein synthesis and metabolic processes.

L-Aspartic acid serves as a non-essential amino acid in humans, meaning it can be synthesized within the body. It is primarily produced through the ornithine cycle, also known as the urea cycle, where it plays a key role in nitrogen metabolism. Recent studies have explored the role of L-aspartic acid in energy production and its potential applications in sports nutrition. Researchers have found that supplementation with L-aspartic acid may enhance endurance and reduce fatigue during high-intensity exercises by optimizing nitrogen balance and supporting ATP production.

In addition to its metabolic roles, L-aspartic acid has been extensively studied for its applications in food science and pharmaceuticals. It is commonly used as a flavor enhancer in processed foods due to its umami taste properties. Furthermore, L-aspartic acid derivatives have shown promise in drug delivery systems, where they act as carriers for bioactive compounds, improving their bioavailability and stability.

Recent advancements in biotechnology have enabled the large-scale production of L-aspartic acid through fermentation processes using genetically engineered microorganisms. These innovations have significantly reduced production costs while increasing yields, making L-aspartic acid more accessible for industrial applications. Moreover, researchers are exploring the use of L-aspartic acid strong>in bio-based materials such as biodegradable polymers, which could revolutionize sustainable packaging solutions.

The safety profile of L-aspartic acid strong>has also been a focal point of recent studies. While it is generally recognized as safe (GRAS) by regulatory agencies like the FDA, excessive consumption has been linked to potential side effects such as gastrointestinal discomfort. However, these effects are typically mild and transient when consumed within recommended limits.

In conclusion, < strong >L-aspartic acid strong >is a versatile compound with diverse applications across multiple industries. Its role in metabolism, nutrition, food science, and biotechnology continues to be explored through cutting-edge research. As understanding of its properties deepens, so too does its potential to contribute to advancements in health and sustainability.